Cas no 1029720-47-5 (2,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepine)

• Product Name: 2,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepine
• CAS No: 1029720-47-5
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 4826396
• Update Time: 2025-11-02

2,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepine Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepine
• 1,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine
• Pyrazolo[3,4-d]azepine, 2,4,5,6,7,8-hexahydro-

• Inchi： 1S/C7H11N3/c1-3-8-4-2-7-6(1)5-9-10-7/h5,8H,1-4H2,(H,9,10)
• InChI Key： ZKSLBQITPNATCT-UHFFFAOYSA-N
• SMILES： N1CCC2C=NNC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 115
• XLogP3: 0.1
• Topological Polar Surface Area: 40.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines

Additional information on 2,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepine

Exploring the Versatile Applications of 2,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepine (CAS No. 1029720-47-5) in Modern Chemistry

The compound 2,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepine (CAS No. 1029720-47-5) is a fascinating heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. As a pyrazolo-azepine derivative, this scaffold combines the structural features of both pyrazole and azepine rings, offering unique chemical properties that make it valuable for diverse applications. The hexahydropyrazoloazepine core structure provides an excellent platform for drug discovery, particularly in the development of central nervous system (CNS) targeted therapies and enzyme modulators.

Recent advances in synthetic chemistry have enabled more efficient production of 2,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepine derivatives, addressing one of the key challenges in working with this compound class. Researchers are particularly interested in its potential as a privileged scaffold for medicinal chemistry, given its ability to interact with multiple biological targets. The compound's CAS 1029720-47-5 has become increasingly important in high-throughput screening programs, where its structural complexity offers advantages over simpler heterocycles in terms of binding affinity and selectivity.

The pharmaceutical applications of pyrazolo[3,4-d]azepine derivatives have expanded significantly in recent years, coinciding with growing interest in novel neuroactive compounds. Scientists have discovered that modifications to the hexahydropyrazoloazepine core can yield compounds with remarkable activity against various neurological targets. This has led to increased patent activity surrounding CAS 1029720-47-5 and related structures, particularly for potential treatments of neurodegenerative conditions and mood disorders.

Beyond medicinal chemistry, 2,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepine has shown promise in materials science applications. Its rigid yet flexible structure makes it an interesting building block for advanced materials with specific electronic or photophysical properties. Researchers are exploring its use in organic electronics, where the pyrazolo-azepine moiety could contribute to charge transport characteristics in novel semiconductor materials.

The synthesis and characterization of CAS 1029720-47-5 continue to be active areas of research, with recent publications highlighting improved synthetic routes that enhance yield and purity. These advancements are crucial for scaling up production to meet the growing demand from both academic and industrial researchers. The compound's hexahydropyrazoloazepine structure presents interesting challenges and opportunities in terms of stereochemistry and conformational analysis, making it a valuable subject for computational chemistry studies as well.

In the context of current pharmaceutical trends, 2,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepine derivatives are being investigated for their potential in targeted drug delivery systems. The molecule's ability to be functionalized at multiple positions makes it particularly attractive for creating prodrug formulations or bioconjugates. This aligns with the broader industry shift toward personalized medicine and precision therapeutics, where compounds like CAS 1029720-47-5 serve as versatile platforms for innovation.

The safety profile and environmental impact of pyrazolo[3,4-d]azepine derivatives have also come under scrutiny as these compounds move closer to commercial applications. Recent toxicological studies on hexahydropyrazoloazepine analogs have provided valuable data for risk assessment, helping to establish guidelines for safe handling and disposal. These findings are particularly important as regulatory agencies worldwide increase their focus on green chemistry principles.

Market analysts predict steady growth in demand for 2,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepine and related compounds, driven by both pharmaceutical and specialty chemical applications. The unique properties of CAS 1029720-47-5 make it a compound of interest across multiple industries, from drug development to advanced material manufacturing. As synthetic methods continue to improve and new applications are discovered, this versatile molecule is poised to play an increasingly important role in scientific innovation.

Looking ahead, researchers are particularly excited about the potential of pyrazolo-azepine derivatives in addressing current challenges in drug discovery, such as blood-brain barrier penetration and target selectivity. The hexahydropyrazoloazepine scaffold offers unique opportunities for structure-activity relationship studies that could lead to breakthrough therapies. With its combination of structural complexity and synthetic accessibility, 2,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepine (CAS No. 1029720-47-5) represents a compelling case study in modern heterocyclic chemistry and its applications to real-world problems.